Cas no 105870-84-6 (N-(3-aminophenyl)-4-nitrobenzamide)

• Product Name: N-(3-aminophenyl)-4-nitrobenzamide
• CAS No: 105870-84-6
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 1164836
• PubChem ID: 13725622
• Update Time: 2025-04-20

N-(3-aminophenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminophenyl)-4-nitrobenzamide
• 4-Nitro-benzoesaeure-(3-amino-anilid)
• N-(4-Nitro-benzoyl)-m-phenylendiamin
• Benzamide, N-(3-aminophenyl)-4-nitro-
• 4-nitro-benzoic acid-(3-amino-anilide)
• CTK0G4491
• AGN-PC-00NPXU
• ACMC-20m94t
• 4-Nitro-benzoesaeure-(3-amino-anilid); N-(4-Nitro-benzoyl)-m-phenylendiamin; Benzamide, N-(3-aminophenyl)-4-nitro-; 4-nitro-benzoic acid-(3-amino-anilide); CTK0G4491; AGN-PC-00NPXU; ACMC-20m94t;
• SCHEMBL18050985
• 105870-84-6
• DTXSID50547738

• Inchi： 1S/C13H11N3O3/c14-10-2-1-3-11(8-10)15-13(17)9-4-6-12(7-5-9)16(18)19/h1-8H,14H2,(H,15,17)
• InChI Key： YLASUYCRADETMX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 257.08004122g/mol
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų